Cas no 27473-62-7 (2-amino-2,3-dihydro-1H-indene-2-carboxylic acid)

2-Amino-2,3-dihydro-1H-indene-2-carboxylic acid is a chiral, non-proteinogenic amino acid featuring a rigid indane scaffold, which confers unique conformational constraints. Its fused bicyclic structure enhances steric and electronic properties, making it a valuable building block in medicinal chemistry and peptide design. The compound's stereogenic center and carboxylic acid functionality allow for versatile derivatization, facilitating applications in asymmetric synthesis and drug discovery. Its constrained geometry can improve binding affinity and metabolic stability in bioactive molecules. The product is typically supplied with high purity, ensuring reproducibility in research and development. Suitable for use in organocatalysis and as a precursor for pharmacophores targeting CNS disorders.
2-amino-2,3-dihydro-1H-indene-2-carboxylic acid structure
27473-62-7 structure
Product Name:2-amino-2,3-dihydro-1H-indene-2-carboxylic acid
CAS No:27473-62-7
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD01456491
CID:280716
PubChem ID:250936
Update Time:2025-05-23

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid
    • 2-Aminoindan-2-carboxylic Acid
    • 1H-Indene-2-carboxylicacid, 2-amino-2,3-dihydro-
    • 2-amino-1,3-dihydroindene-2-carboxylic acid
    • 2-Amino-2-indancarboxylic acid
    • 2-Aminoindane-2-carboxylic acid
    • 2,3-dihydroindene-2-amino-2-carboxylic acid
    • 2-amino-2-indanecarboxylic acid
    • 2-Amino-indan-2-carbonsaeure
    • 2-amino-indan-2-carboxylic acid
    • 2-Amino-2-carboxyindan
    • NSC 70943
    • 2-Aminoindan-2-carboxylicacid
    • 2-azanyl-1,3-dihydroindene-2-carboxylic acid
    • NSC70943
    • 1H-Indene-2-carboxylic acid, 2-amino-2,3-dihydro-
    • (+/-)-2-Aminoindane-2-carboxylic acid
    • 2-?Aminoindan-?2-?carboxylic Acid
    • FT-0650878
    • SCHEMBL122942
    • AB01322396-02
    • NS00015542
    • A819084
    • BS-9775
    • SB36337
    • NCGC00327074-01
    • SY011514
    • DTXSID00290762
    • AC-4448
    • 2-aminoindane-2-carboxylic acid;2-Aminoindan-2-carboxylic Acid
    • EN300-51849
    • TS-02460
    • Z336080064
    • CS-0254715
    • AKOS000278463
    • 2-Amino-2-indancarboxylic?acid
    • UHQFXIWMAQOCAN-UHFFFAOYSA-N
    • 2-Amino-indan-2-carboxylic acid, AldrichCPR
    • NSC-70943
    • BDBM50319693
    • CHEMBL1082953
    • MFCD01456491
    • 2-amino-indane-2-carboxylic acid
    • 1H-Indene-2-carboxylicacid,2-amino-2,3-dihydro-
    • 27473-62-7
    • DB-005911
    • 2-Amino-2,3-dihydro-1H-indene-2-carboxylic Acid; H-Aic-OH
    • MDL: MFCD01456491
    • Inchi: 1S/C10H11NO2/c11-10(9(12)13)5-7-3-1-2-4-8(7)6-10/h1-4H,5-6,11H2,(H,12,13)
    • InChI Key: UHQFXIWMAQOCAN-UHFFFAOYSA-N
    • SMILES: OC(C1(CC2C=CC=CC=2C1)N)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 213.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White to light beige crystalline powder
  • Density: 1.1607 (rough estimate)
  • Melting Point: 298-300 ºC
  • Boiling Point: 309.12°C (rough estimate)
  • Flash Point: 169.8℃
  • Refractive Index: 1.5168 (estimate)
  • PSA: 63.32000
  • LogP: 1.26760

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Security Information

  • Safety Instruction: S26; S36/37/39; S45
  • Hazardous Material Identification: Xi
  • Storage Condition:0-6°C
  • Risk Phrases:R36/37/38

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Pricemore >>

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2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Production Method

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Related Literature

Additional information on 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid

2-Amino-2,3-Dihydro-1H-Indene-2-Carboxylic Acid (CAS No: 27473-62-7)

The compound 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid, identified by the CAS registry number 27473-62-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an indene ring system with an amino group and a carboxylic acid group attached at specific positions, making it a versatile compound for various chemical modifications and biological studies.

Recent studies have highlighted the importance of indene derivatives in medicinal chemistry. The presence of the amino group in 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid allows for hydrogen bonding interactions, which are crucial for bioavailability and target binding affinity. Additionally, the carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of prodrugs or bioisosteres with enhanced pharmacokinetic profiles.

The synthesis of 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid involves a multi-step process that typically includes cyclization reactions and subsequent functional group transformations. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic methods or microwave-assisted synthesis to accelerate reaction times. These advancements have made the compound more accessible for large-scale production and preclinical testing.

In terms of biological activity, indene-based compounds have shown promise in anti-inflammatory and anticancer studies. The amino group in 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid contributes to its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, preliminary in vitro studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, warranting further investigation into its therapeutic potential.

The structural flexibility of indene derivatives also makes them valuable in material science applications. For instance, derivatives of indene-based compounds have been explored as precursors for organic semiconductors due to their conjugated π-systems and tunable electronic properties. This dual applicability in both medicinal and material sciences underscores the versatility of compounds like CAS No: 27473-62-7.

In conclusion, 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid, with its unique structure and functional groups, represents a promising compound with diverse applications across multiple scientific disciplines. Continued research into its synthesis, biological activity, and material properties will undoubtedly unlock new avenues for its utilization in both therapeutic and technological advancements.

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